3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonic acid amide

• IUPAC Name: 3-oxo-4H-1,4-benzoxazine-6-sulfonamide
• InChI: InChI=1S/C8H8N2O4S/c9-15(12,13)5-1-2-7-6(3-5)10-8(11)4-14-7/h1-3H,4H2,(H,10,11)(H2,9,12,13)
• InChI Key: ZJICVKGJCQIJRK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=CC(=C2)S(=O)(=O)N
• Molecular Formula: C8H8N2O4S
• Molecular Weight: 228.23 g/mol

Description

The compound 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile is a solid substance with a molecular weight of 174.16. Another related compound, 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid, has a molecular weight of 193.16.

Synthesis Analysis

The synthesis of similar compounds involves the use of a base such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) for achieving a regioselective O-alkylation of 2-aminophenols with 2-bromoalkanoates to give an acyclic intermediate, which subsequently undergoes an intermolecular amidation reaction.

Molecular Structure Analysis

The InChI code for 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile is 1S/C9H6N2O2/c10-4-6-1-2-8-7(3-6)11-9(12)5-13-8/h1-3H,5H2,(H,11,12). For 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid, the InChI code is 1S/C9H7NO4/c11-8-4-14-7-2-1-5(9(12)13)3-6(7)10-8/h1-3H,4H2,(H,10,11)(H,12,13).

Physical And Chemical Properties Analysis

The physical properties of similar compounds include a yellowish solid form and a melting point of 175–177°C. The FT-IR spectrum shows peaks at 3436, 2924, 1755, 1632, 1583, and 1007 cm-1.

Mechanism of Action

The mechanism of action of 3-ODBSA is not fully understood. It is believed that 3-ODBSA binds to certain enzymes and proteins, which can then affect the structure and function of the cell. In addition, 3-ODBSA can act as an inhibitor of certain enzymes, which can affect the metabolism of cells.
Biochemical and Physiological Effects
3-ODBSA has been studied for its effects on biochemical processes. It has been shown to affect the activity of enzymes, proteins, and other molecules in cells. In addition, 3-ODBSA has been shown to alter the structure and function of cell membranes, and to affect the metabolism of cells. It has also been shown to affect gene expression and the expression of certain proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ODBSA in lab experiments include its high solubility, low toxicity, and low cost. In addition, 3-ODBSA is easy to synthesize and can be stored in a stable form. However, there are some limitations to using 3-ODBSA in lab experiments. For example, it can be difficult to separate 3-ODBSA from other byproducts, and it can be difficult to control the concentration of 3-ODBSA in a solution.

Future Directions

There are a number of potential future directions for research involving 3-ODBSA. These include further studies of its effects on biochemical and physiological processes, as well as studies of its potential applications in drug development and other fields. In addition, further research could be done to improve the synthesis of 3-ODBSA, and to develop new methods for purifying and separating it from other byproducts. Finally, further research could be done to investigate the mechanisms of action of 3-ODBSA and to develop new drugs and treatments.

Synthesis Methods

3-ODBSA can be synthesized in several ways, including the oxidation of aromatic compounds, the reaction of 3-ODBSA with aldehydes, and the reaction of 3-ODBSA with nitriles. The most common method for synthesizing 3-ODBSA is the oxidation of aromatic compounds. This is done by reacting the aromatic compound with an oxidizing agent such as potassium permanganate or sodium hypochlorite. The reaction produces 3-ODBSA and other byproducts, which can then be separated and purified.

Scientific Research Applications

3-ODBSA has many potential applications in scientific research. It has been used in a variety of biochemical and physiological studies, including studies of enzyme activity, protein structure, and gene expression. It has also been used to study the structure and function of cell membranes, as well as to investigate the effects of drugs on cells. In addition, 3-ODBSA has been used to study the mechanisms of action of drugs, and to develop new drugs and treatments.

Safety and Hazards

The safety information for similar compounds includes a GHS07 pictogram and a warning signal word. The hazard statements include H302, and the precautionary statements include P280-P305+P351+P338.